![molecular formula C15H17NO3 B6634009 Ethyl 2-[benzyl(but-2-ynoyl)amino]acetate](/img/structure/B6634009.png)
Ethyl 2-[benzyl(but-2-ynoyl)amino]acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 2-[benzyl(but-2-ynoyl)amino]acetate, also known as EBAA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in pharmaceutical research. EBAA is a derivative of N-acyl amino acid, which has been found to exhibit various biological activities, including anti-inflammatory, analgesic, and antitumor properties.
Mechanism of Action
The mechanism of action of Ethyl 2-[benzyl(but-2-ynoyl)amino]acetate is not fully understood. However, studies have shown that it inhibits the production of pro-inflammatory cytokines, such as interleukin-1 beta and tumor necrosis factor-alpha, by suppressing the activation of nuclear factor-kappa B. This leads to a reduction in inflammation and pain. Additionally, this compound has been found to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects
This compound has been found to exhibit various biochemical and physiological effects. Studies have shown that it can reduce inflammation and pain by inhibiting the production of pro-inflammatory cytokines. Additionally, it can induce apoptosis in cancer cells by activating the caspase pathway. This compound has also been found to exhibit antitumor properties, making it a potential candidate for the development of new anticancer drugs.
Advantages and Limitations for Lab Experiments
One of the advantages of using Ethyl 2-[benzyl(but-2-ynoyl)amino]acetate in lab experiments is its ability to exhibit significant anti-inflammatory, analgesic, and antitumor properties. This makes it a potential candidate for the development of new drugs for the treatment of pain, inflammation, and cancer. However, one of the limitations of using this compound is its limited solubility in water, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for the research on Ethyl 2-[benzyl(but-2-ynoyl)amino]acetate. One potential direction is to study its potential applications in the development of new drugs for the treatment of pain, inflammation, and cancer. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its biochemical and physiological effects. Finally, future research could focus on improving the solubility of this compound in water to make it more useful in lab experiments.
Conclusion
In conclusion, this compound is a chemical compound that has gained significant attention in the scientific community due to its potential applications in pharmaceutical research. It exhibits significant anti-inflammatory, analgesic, and antitumor properties, making it a potential candidate for the development of new drugs for the treatment of pain, inflammation, and cancer. However, further research is needed to fully understand its mechanism of action and its biochemical and physiological effects.
Synthesis Methods
The synthesis of Ethyl 2-[benzyl(but-2-ynoyl)amino]acetate involves the condensation of ethyl glycinate hydrochloride with benzylbut-2-ynoate in the presence of triethylamine, followed by the reaction with benzylamine. The final product is obtained by the esterification of the resulting acid with ethanol. The purity of the synthesized compound is confirmed by thin-layer chromatography and nuclear magnetic resonance spectroscopy.
Scientific Research Applications
Ethyl 2-[benzyl(but-2-ynoyl)amino]acetate has been extensively studied for its potential applications in pharmaceutical research. Studies have shown that this compound exhibits significant anti-inflammatory and analgesic activities, making it a potential candidate for the development of new drugs for the treatment of pain and inflammation. In addition, this compound has also been found to exhibit antitumor properties, making it a potential candidate for the development of new anticancer drugs.
properties
IUPAC Name |
ethyl 2-[benzyl(but-2-ynoyl)amino]acetate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17NO3/c1-3-8-14(17)16(12-15(18)19-4-2)11-13-9-6-5-7-10-13/h5-7,9-10H,4,11-12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SFIKNNYWOIREQB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CN(CC1=CC=CC=C1)C(=O)C#CC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.